Cas no 2228177-40-8 (4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine)

• Product Name: 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine
• CAS No: 2228177-40-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6219262
• PubChem ID: 165852764
• Update Time: 2025-10-29

4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine
• EN300-1773224
• 2228177-40-8

• Inchi： 1S/C13H21NO/c1-10-6-5-7-12(15-4)11(10)8-9-13(2,3)14/h5-7H,8-9,14H2,1-4H3
• InChI Key： VQYDFDOEAVVKDN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1CCC(C)(C)N

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine

Introduction to 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine (CAS No. 2228177-40-8)

4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine (CAS No. 2228177-40-8) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The chemical structure of 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine consists of a substituted phenyl ring and a butanamine moiety, with specific functional groups that contribute to its distinct properties. The methoxy and methyl substituents on the phenyl ring, along with the methyl group on the butanamine chain, play crucial roles in determining the compound's reactivity and biological activity.

Recent research has focused on the pharmacological properties of 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine. Studies have shown that this compound exhibits significant activity in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked interest in its potential as a lead compound for drug development.

In the context of anti-inflammatory activity, 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is believed to be mediated through its interaction with specific signaling pathways involved in inflammation. The compound's ability to modulate these pathways makes it a promising candidate for the treatment of inflammatory diseases.

Regarding analgesic properties, preliminary studies have indicated that 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine can effectively reduce pain responses in animal models. The mechanism underlying this effect is thought to involve the activation of opioid receptors, although further research is needed to fully understand the specific receptor subtypes involved.

In neuroprotective studies, 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine has demonstrated the ability to protect neurons from oxidative stress and apoptosis. This neuroprotective effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The synthetic route for producing 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine involves several steps, including the formation of the substituted phenyl ring and subsequent coupling with the butanamine moiety. The optimization of these synthetic methods has been a focus of recent research, with efforts aimed at improving yield and reducing production costs.

In addition to its potential therapeutic applications, 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine has also been studied for its use as a research tool in chemical biology. Its unique structure and functional groups make it an ideal candidate for probing specific biological processes and pathways. For example, it can be used to investigate the role of certain receptors or enzymes in cellular signaling.

The safety profile of 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine is an important consideration for both research and potential clinical applications. Preclinical studies have generally shown good safety margins, with no significant toxic effects observed at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety for long-term use.

In conclusion, 4-(2-methoxy-6-methylphenyl)-2-methylbutan-2-amine (CAS No. 2228177-40-8) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its use in both pharmaceutical development and chemical biology studies. As more data becomes available, it is likely that this compound will play an increasingly important role in advancing our understanding of various biological processes and diseases.